6-Bromo-5-methylpyridin-3-ol

• IUPAC Name: 6-bromo-5-methylpyridin-3-ol
• InChI: InChI=1S/C6H6BrNO/c1-4-2-5(9)3-8-6(4)7/h2-3,9H,1H3
• InChI Key: KCCYUVIIKCPVDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1Br)O
• Molecular Formula: C6H6BrNO
• DSSTOX Substance ID: DTXSID70652050
• Molecular Weight: 188.02 g/mol
• CAS No.: 1003711-43-0

Description

“6-Bromo-5-methylpyridin-3-ol” is a chemical compound with the molecular formula C6H6BrNO. It has a molecular weight of 188.02. It is typically stored at room temperature in an inert atmosphere.

Synthesis Analysis

The synthesis of “this compound” involves several steps. One method involves the bromination, methoxylation, and oxidation of 3,4,5-trimethoxytoluene. Another method involves the reaction of 5-bromo-6-methylpyridin-3-ol with caesium carbonate in butanone at reflux for 20 hours.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H6BrNO/c1-4-6(7)2-5(9)3-8-4/h2-3,9H,1H3. This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Chemical Reactions Analysis

The compound “this compound” can undergo various chemical reactions. For instance, it can participate in Suzuki cross-coupling reactions with arylboronic acids to produce novel pyridine derivatives. It can also react with chlorodifluoromethane in the presence of sodium hydroxide to produce 3-bromo-5-(difluoromethoxy)-2-methylpyridine.

Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a high gastrointestinal absorption and is BBB permeant. Its water solubility is calculated to be 0.594 mg/ml.

Scientific Research Applications

Synthesis and Biological Activities

• Novel Pyridine Derivatives Synthesis : A study by Ahmad et al. (2017) demonstrated the synthesis of novel pyridine derivatives using Suzuki cross-coupling reactions. These derivatives, including compounds related to 6-Bromo-5-methylpyridin-3-ol, showed potential as chiral dopants for liquid crystals and had various biological activities such as anti-thrombolytic and biofilm inhibition.

Crystal Structure and Antibacterial Properties

• Crystal Structure Analysis : Wang et al. (2008) conducted a study on a Schiff base compound related to this compound, revealing its crystal structure and demonstrating significant antibacterial activities. This study highlights the structural and functional versatility of pyridine derivatives (Wang, Nong, Sht, & Qi, 2008).

Ligand Synthesis for Lanthanide Complexation

• Ligand Synthesis for Complexation : Charbonnière et al. (2001) described the synthesis of tridentate ligands based on substituted bipyridine acids, including 5'-methyl-6-bromo-2,2'-bipyridine, a compound structurally similar to this compound. These ligands are suited for complexing lanthanide(III) cations, indicating potential applications in material science and coordination chemistry (Charbonnière, Weibel, & Ziessel, 2001).

Electrocatalytic Applications

• Electrocatalytic Carboxylation : Feng et al. (2010) investigated the electrocatalytic carboxylation of 2-amino-5-bromopyridine, a close relative of this compound, demonstrating its potential in green chemistry applications. This study signifies the role of pyridine derivatives in developing sustainable chemical processes (Feng, Huang, Liu, & Wang, 2010).

Molecular Docking and Antimicrobial Activity

• Antimicrobial Property and Molecular Docking : Shyma et al. (2013) synthesized a series of oxadiazole derivatives featuring a 6-methylpyridinyl moiety, related to this compound. The compounds were evaluated for antimicrobial activity and exhibited potential as inhibitors of a key enzyme in microbial metabolism. This study underscores the relevance of pyridine derivatives in pharmaceutical research (Shyma, Kalluraya, Peethambar, Telkar, & Arulmoli, 2013).

Spectroscopic Analysis and Anticancer Potential

• Vibrational Spectroscopic Studies : Premkumar et al. (2016) conducted vibrational spectroscopic studies on 2-acetylamino-5-bromo-6-methylpyridine. Their research offers insights into the molecular structure and reactivity, with implications for anticancer applications. This highlights the potential of pyridine derivatives in cancer research (Premkumar, Rekha, Asath, Mathavan, & Benial, 2016).

Formation in Food Products

• Formation in Foods : Hidalgo, Lavado-Tena, and Zamora (2020) explored the formation of 6-(hydroxymethyl)pyridin-3-ol from 5-hydroxymethylfurfural in honey, providing insights into the formation of pyridine derivatives in food products. This research is significant for understanding chemical changes in food during processing (Hidalgo, Lavado-Tena, & Zamora, 2020).

Antiangiogenic and Antitumor Activities

• Antiangiogenic and Antitumor Properties : Kim et al. (2014) developed a synthetic strategy for a range of 6-amino-2,4,5-trimethylpyridin-3-ols, demonstrating their antiangiogenic and antitumor activities. This emphasizes the therapeutic potential of pyridine derivatives in oncology (Kim, Kang, Lee, Lee, Nam, Kim, & Jeong, 2014).

Safety and Hazards

The compound is classified under the GHS07 category. The hazard statements associated with it are H317 and H319, indicating that it may cause an allergic skin reaction and serious eye irritation. The precautionary statements are P280, P305, P351, and P338, suggesting protective measures to prevent skin and eye contact.

Future Directions

The compound “6-Bromo-5-methylpyridin-3-ol” serves as a key intermediate in the preparation of Coenzyme Qn family and other biological CoQ analogues. Its potential applications in medicinal chemistry and pharmacokinetics make it a subject of ongoing research.